Cas no 898406-14-9 (4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate)

• Product Name: 4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate
• CAS No: 898406-14-9
• MF: C₂₁H₁₇NO₅
• MW: 363.363385915756
• CID: 5481249
• Update Time: 2025-08-03

4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl dimethylcarbamate
• 4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate

• Inchi： 1S/C21H17NO5/c1-12-8-18-14(10-17(12)27-21(24)22(2)3)15(11-20(23)26-18)19-9-13-6-4-5-7-16(13)25-19/h4-11H,1-3H3
• InChI Key： MECNNLAODLMFEI-UHFFFAOYSA-N
• SMILES： C(OC1C=C2C(=CC=1C)OC(=O)C=C2C1=CC2=CC=CC=C2O1)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate

Comprehensive Overview of 4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate (CAS No. 898406-14-9): Properties, Applications, and Research Insights

The compound 4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate (CAS No. 898406-14-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a benzofuran moiety with a coumarin derivative, linked via a N,N-dimethylcarbamate functional group. This hybrid architecture endows the compound with versatile chemical properties, making it a subject of interest for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate has surged due to their potential in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are particularly intrigued by its bioactive profile, which exhibits promising interactions with biological targets. For instance, its coumarin core is known for its fluorescence properties, opening doors for diagnostic and imaging applications.

The synthesis of CAS No. 898406-14-9 involves multi-step organic reactions, often starting from 7-methyl-2-oxo-2H-chromen-6-ol and 1-benzofuran-2-carboxylic acid derivatives. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. These methodologies align with the growing emphasis on green chemistry, as scientists explore catalytic routes to minimize waste and improve yield.

From an industrial perspective, 4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate is being evaluated for its role in crop protection. Its N,N-dimethylcarbamate group is reminiscent of certain enzyme inhibitors, which could disrupt pest metabolic pathways. This aligns with the global push for eco-friendly pesticides, as stakeholders seek alternatives to traditional chemicals with lower environmental impact.

In the realm of medicinal chemistry, this compound’s benzofuran-coumarin hybrid structure is being probed for anti-inflammatory and antioxidant activities. Computational studies suggest its potential to modulate kinase enzymes, a hot topic in cancer research. Such findings resonate with the public’s increasing interest in precision medicine and targeted therapies, as evidenced by frequent searches for "novel kinase inhibitors" and "natural product derivatives in drug design."

Despite its promise, challenges remain in optimizing the pharmacokinetics of CAS No. 898406-14-9. Researchers are investigating prodrug strategies and nanocarrier systems to enhance its bioavailability—a common hurdle for heterocyclic drugs. These efforts reflect broader trends in drug delivery innovation, a frequently searched topic among pharmaceutical professionals.

To conclude, 4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-dimethylcarbamate represents a compelling case study at the intersection of organic synthesis, biotechnology, and sustainability. Its multifaceted applications—from agriculture to healthcare—underscore the importance of continued investment in specialty chemicals research. As scientific communities and industries prioritize molecular diversity, compounds like this will likely remain at the forefront of innovation.